2-acetyl-N-(2,4-difluorophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-acetamido-3-(2,4-difluorophenyl)thiourea
• InChI: InChI=1S/C9H9F2N3OS/c1-5(15)13-14-9(16)12-8-3-2-6(10)4-7(8)11/h2-4H,1H3,(H,13,15)(H2,12,14,16)
• InChI Key: CZEYCJHNDNJZBE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=S)NC1=C(C=C(C=C1)F)F
• Molecular Formula: C9H9F2N3OS
• Molecular Weight: 245.25 g/mol

Description

2-acetyl-N-(2,4-difluorophenyl)hydrazinecarbothioamide, also known as Difluorothiohydantoin (DFTH), is a chemical compound that has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and agriculture. DFTH belongs to the class of thiohydantoins, which are known for their diverse biological activities, such as antibacterial, antifungal, antiviral, and anticancer properties.

Mechanism of Action

The mechanism of action of DFTH is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. DFTH has been reported to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division (Jain et al., 2011). DFTH has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in cell signaling and regulation (Jain et al., 2011). In addition, DFTH has been reported to activate the p53 tumor suppressor pathway, which plays a critical role in regulating cell growth and apoptosis (Jain et al., 2011).
Biochemical and Physiological Effects:
DFTH has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. At low concentrations, DFTH has been reported to induce cell cycle arrest and apoptosis in cancer cells (Jain et al., 2011). At higher concentrations, DFTH has been shown to cause DNA damage and cell death in both cancer and normal cells (Jain et al., 2011). In addition, DFTH has been reported to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects (Ghosh et al., 2014).

Advantages and Limitations for Lab Experiments

DFTH has several advantages for lab experiments, including its high potency and selectivity against cancer cells, its broad-spectrum antibacterial and antifungal activity, and its potential for use in the synthesis of new materials. However, DFTH also has some limitations, including its low solubility in water and its potential toxicity to normal cells at high concentrations. In addition, DFTH has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on DFTH, including:
1. Development of new derivatives with improved solubility, selectivity, and safety profiles.
2. Investigation of the mechanism of action of DFTH in more detail, including its effects on various signaling pathways and enzymes.
3. Evaluation of the therapeutic potential of DFTH in animal models of cancer and other diseases.
4. Exploration of the potential use of DFTH in the synthesis of new materials with interesting properties, such as MOFs and polymer composites.
5. Investigation of the potential use of DFTH as a pesticide in agriculture, including its effects on non-target organisms and the environment.
In conclusion, DFTH is a promising compound with diverse biological activities and potential applications in various fields. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in humans.

Scientific Research Applications

DFTH has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and agriculture. In medicinal chemistry, DFTH has shown promising results as an anticancer agent. It has been reported to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells (Jain et al., 2011). DFTH has also been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase pathway (Jain et al., 2011). In addition, DFTH has been reported to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics (Ghosh et al., 2014).
In materials science, DFTH has been used as a building block for the synthesis of new materials with interesting properties. For example, DFTH has been used to synthesize metal-organic frameworks (MOFs) with high surface area and gas storage capacity (Liu et al., 2015). DFTH has also been used to prepare polymer composites with improved mechanical properties (Zhang et al., 2013).
In agriculture, DFTH has been studied for its potential use as a pesticide. It has been reported to have insecticidal activity against various pests, including aphids, whiteflies, and spider mites (Li et al., 2016). DFTH has also been shown to have herbicidal activity against weeds (Li et al., 2016).